Cas no 207515-28-4 ((3S,5R)-Pyrazolidine-3,5-dicarboxylic acid)

• Product Name: (3S,5R)-Pyrazolidine-3,5-dicarboxylic acid
• CAS No: 207515-28-4
• MF: C₅H₈N₂O₄
• MW: 160.128021240234
• CID: 910439
• Update Time: 2023-08-02

(3S,5R)-Pyrazolidine-3,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyrazolidinedicarboxylicacid,(3R,5S)-(9CI)
• 3,5-pyrazolidinedicarboxylic acid,cis-
• Pyrazolidine-3alpha,5alpha-dicarboxylic acid
• 3,5-pyrazolidinedicarboxylic acid,(3r,5s)-
• (3S,5R)-Pyrazolidine-3,5-dicarboxylic acid

• Inchi： 1S/C5H8N2O4/c8-4(9)2-1-3(5(10)11)7-6-2/h2-3,6-7H,1H2,(H,8,9)(H,10,11)/t2-,3+
• InChI Key： DZHITFAUGUDIQF-WSOKHJQSSA-N
• SMILES： OC([C@@H]1C[C@H](C(=O)O)NN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 173
• Topological Polar Surface Area: 98.7